ethyl 4-[({[6-(acetylamino)-1,3-benzothiazol-2-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[(6-acetamido-1,3-benzothiazol-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H19N3O4S2/c1-3-27-19(26)13-4-6-14(7-5-13)22-18(25)11-28-20-23-16-9-8-15(21-12(2)24)10-17(16)29-20/h4-10H,3,11H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: IYEVZDNUFRCSIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)C
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

Ethyl 4-[({[6-(acetylamino)-1,3-benzothiazol-2-yl]thio}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C20H19N3O4S2 and its molecular weight is 429.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 429.08169844 g/mol and the complexity rating of the compound is 598. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antileukemic Activity

Compounds structurally related to ethyl 4-[({[6-(acetylamino)-1,3-benzothiazol-2-yl]thio}acetyl)amino]benzoate, such as ureidothiazole and ureidothiadiazole derivatives, have been prepared and evaluated for their antileukemic activity. A study highlighted that active compounds in this series feature either an "isothioureido" [N-C(S-)=N-] or an "isothiosemicarbazono" [N-C(S-)=N-N=] structural unit, demonstrating their potential in leukemia treatment (Zee-Cheng & Cheng, 1979).

Synthesis and Characterization for Antimicrobial Activity

Another research application involves the synthesis and characterization of new quinazolines as potential antimicrobial agents. For instance, compounds derived from ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate have been screened for antibacterial and antifungal activities, indicating the broad potential of these compounds in developing new antimicrobial agents (Desai, Shihora, & Moradia, 2007).

Binding Studies with Human Serum Albumin

The binding characteristics of thiadiazole derivatives to human serum albumin (HSA) have also been a focus of scientific research. These studies are essential for understanding the pharmacokinetic mechanisms of drugs, including those related to this compound derivatives. The interaction between thiadiazole derivatives and HSA provides insights into the drug's bioavailability and distribution (Karthikeyan et al., 2017).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized to study their corrosion inhibiting effects against steel in acidic solutions. These studies are pivotal for the development of new materials with enhanced corrosion resistance, with applications in various industrial sectors. The research demonstrates that benzothiazole derivatives offer significant protection and can be adsorbed onto surfaces through physical and chemical means, providing a foundation for creating more durable materials (Hu et al., 2016).